Cas no 43131-48-2 (2H-Tetrazole,2-methyl-5-(4-nitrophenyl)-)

2H-Tetrazole,2-methyl-5-(4-nitrophenyl)- structure
43131-48-2 structure
Product Name:2H-Tetrazole,2-methyl-5-(4-nitrophenyl)-
CAS No:43131-48-2
MF:C8H7N5O2
MW:205.173480272293
CID:333926
PubChem ID:323192
Update Time:2025-04-19

2H-Tetrazole,2-methyl-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole,2-methyl-5-(4-nitrophenyl)-
    • 2-methyl-5-(4-nitrophenyl)tetrazole
    • 2-methyl-5-(4-nitrophenyl)-2H-tetrazole
    • 2-methyl-5-(4-nitro-phenyl)-2H-tetrazole
    • 2-Methyl-5-(4-nitro-phenyl)-tetrazol
    • 2-methyl-5-p-nitrophenyl-2H-tetrazole
    • 2-Methyl-5-p-nitrophenyl-tetrazol
    • 4-(3-methyltetrazol-5-yl)nitrobenzene
    • AC1L8831
    • C8H7N5O2
    • h2-5H,1H
    • NSC282053
    • Oprea1_400960
    • SureCN1674287
    • InChI=1/C8H7N5O2/c1-12-10-8(9-11-12)6-2-4-7(5-3-6)13(14)15/h2-5H,1H
    • DTXSID40314335
    • CEUXZGRTNLGQQW-UHFFFAOYSA-N
    • SCHEMBL1674287
    • NSC-282053
    • 43131-48-2
    • Inchi: 1S/C8H7N5O2/c1-12-10-8(9-11-12)6-2-4-7(5-3-6)13(14)15/h2-5H,1H3
    • InChI Key: CEUXZGRTNLGQQW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1N=NN(C)N=1)=O

Computed Properties

  • Exact Mass: 205.06011
  • Monoisotopic Mass: 205.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • Density: 1.53
  • Boiling Point: 410°Cat760mmHg
  • Flash Point: 201.8°C
  • Refractive Index: 1.721
  • PSA: 86.74
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